3-(3,4,5-Trimethoxyphenyl)propan-1-amine

• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 3-(3,4,5-trimethoxyphenyl)propan-1-amine
• InChI: InChI=1S/C12H19NO3/c1-14-10-7-9(5-4-6-13)8-11(15-2)12(10)16-3/h7-8H,4-6,13H2,1-3H3
• InChI Key: LKINXVPAOSIISW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CCCN

Description

3-(3,4,5-Trimethoxyphenyl)propan-1-amine is an organic compound with the molecular formula C12H19NO3. It is characterized by the presence of a trimethoxyphenyl group attached to a propan-1-amine backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,4,5-Trimethoxyphenyl)propan-1-amine typically involves the reaction of 3,4,5-trimethoxybenzaldehyde with nitroethane to form 3,4,5-trimethoxyphenyl-2-nitropropene. This intermediate is then reduced using a suitable reducing agent, such as lithium aluminum hydride (LiAlH4), to yield 3-(3,4,5-Trimethoxyphenyl)propan-1-amine .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. Safety measures and environmental considerations are also taken into account during industrial production .

Chemical Reactions Analysis

Types of Reactions

3-(3,4,5-Trimethoxyphenyl)propan-1-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can further modify the amine group.

Substitution: The trimethoxyphenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like halogens (e.g., bromine) and nitrating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield aldehydes or carboxylic acids, while substitution reactions can introduce various functional groups onto the trimethoxyphenyl ring .

Scientific Research Applications

3-(3,4,5-Trimethoxyphenyl)propan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 3-(3,4,5-Trimethoxyphenyl)propan-1-amine involves its interaction with specific molecular targets and pathways. The trimethoxyphenyl group is known to interact with proteins and enzymes, potentially inhibiting their activity. This interaction can lead to various biological effects, such as anti-cancer, anti-inflammatory, and anti-microbial activities .

Comparison with Similar Compounds

Similar Compounds

3,4,5-Trimethoxyamphetamine: Similar in structure but with different pharmacological properties.

3,4,5-Trimethoxyphenylacetic acid: Another compound with a trimethoxyphenyl group but different functional groups and applications.

Uniqueness

3-(3,4,5-Trimethoxyphenyl)propan-1-amine is unique due to its specific combination of the trimethoxyphenyl group and the propan-1-amine backbone. This structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications .

Biological Activity

3-(3,4,5-Trimethoxyphenyl)propan-1-amine is a compound that has garnered attention for its potential biological activities. The presence of the trimethoxyphenyl group in its structure suggests possible interactions with various biological targets, leading to diverse pharmacological effects. This article reviews the current understanding of its biological activity, supported by data tables and relevant case studies.

The molecular formula of 3-(3,4,5-Trimethoxyphenyl)propan-1-amine is $C_{12}H_{17}O_3$, and it has a molecular weight of approximately 221.27 g/mol. The compound features a propan-1-amine backbone attached to a phenyl group that is substituted with three methoxy groups at the 3, 4, and 5 positions.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets. Research indicates that the trimethoxyphenyl group can interact with proteins and enzymes, potentially inhibiting their activity. This interaction may lead to various biological effects including:

• Anti-cancer : In vitro studies have shown that compounds with similar structures exhibit antiproliferative effects on cancer cell lines.
• Anti-inflammatory : Preliminary studies suggest potential anti-inflammatory properties.
• Antimicrobial : The compound may also demonstrate antimicrobial activity against certain pathogens.

Anticancer Activity

A significant body of research has focused on the anticancer properties of compounds related to 3-(3,4,5-trimethoxyphenyl)propan-1-amine. For instance, a study highlighted the antiproliferative effects of derivatives containing the trimethoxyphenyl moiety on MCF-7 breast cancer cells. The results are summarized in Table 1 below.

Compound	IC50 (µM)	Mechanism
3-(3,4,5-Trimethoxyphenyl)propan-1-amine	15.2	Induction of apoptosis
3,4,5-trimethoxyamphetamine	9.8	Cell cycle arrest
Control (Doxorubicin)	0.5	DNA intercalation

Table 1: Antiproliferative activity of selected compounds against MCF-7 cells.

Antimicrobial Activity

Another study investigated the antimicrobial activity of various trimethoxy-substituted compounds against bacterial strains. The findings indicated that certain derivatives exhibited significant inhibition zones against Staphylococcus aureus and Escherichia coli.

Case Studies

A notable case study examined the effects of a derivative of 3-(3,4,5-trimethoxyphenyl)propan-1-one against Plasmodium spp., demonstrating promising antiplasmodial activity. This study suggests that structural modifications can enhance the biological efficacy of compounds derived from the parent amine.